
2-Chloro-N,N-dipropylacetamide: A
Comprehensive Safety and Hazard Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-N,N-dipropylacetamide

Cat. No.: B1360406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and hazard information for 2-
Chloro-N,N-dipropylacetamide (CAS No. 6069-01-8), a chemical intermediate of interest in

various research and development applications. This document synthesizes available data

from safety data sheets (SDS) and toxicological databases to offer a comprehensive resource

for professionals handling this compound. Due to a lack of publicly available, in-depth

experimental studies on this specific molecule, this guide also incorporates data from

structurally similar compounds to provide a broader understanding of potential hazards.

Chemical and Physical Properties
A foundational understanding of the physical and chemical properties of a substance is critical

for its safe handling and use in experimental settings.
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Property Value

Molecular Formula C₈H₁₆ClNO

Molecular Weight 177.67 g/mol

CAS Number 6069-01-8

Appearance No data available

Boiling Point 242.7°C at 760 mmHg

Flash Point 100.6°C

Density 1.007 g/cm³

Solubility No data available

Synonyms
Acetamide, 2-chloro-N,N-dipropyl-; N,N-

Dipropyl-2-chloroacetamide

Hazard Identification and GHS Classification
2-Chloro-N,N-dipropylacetamide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with acute toxicity, skin and eye irritation, and respiratory tract irritation.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed[1][2]

Skin

Corrosion/Irritatio

n

2 GHS07 Warning

H315: Causes

skin irritation[1]

[2]

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H318: Causes

serious eye

damage[1][2]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation[1][2]

Precautionary Statements
Adherence to the following precautionary statements is mandatory to minimize risk when

handling this compound.
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P264
Wash skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[2]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.[2]

P405 Store locked up.[2]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2]

Toxicological Information
Detailed toxicological studies on 2-Chloro-N,N-dipropylacetamide are not readily available in

the public domain. The GHS classification of "Acute Toxicity, Oral, Category 4" suggests a

lethal dose (LD50) for oral exposure in rats to be in the range of 300 to 2000 mg/kg. For

context, the structurally similar compound 2-Chloro-N,N-diethylacetamide has a reported oral

LD50 in rabbits of 500 mg/kg. This information should be used for hazard awareness, and it is

crucial to handle the compound with appropriate care.

Potential Mechanism of Toxicity
While specific mechanistic studies on 2-Chloro-N,N-dipropylacetamide are lacking, the

chemical structure, specifically the α-chloro amide moiety, suggests a potential for covalent

modification of biological macromolecules. This class of compounds can act as alkylating

agents. A proposed, though not experimentally verified, mechanism of toxicity could involve the

nucleophilic attack by biological macromolecules (such as DNA or proteins) on the electrophilic

carbon atom bearing the chlorine atom. This can lead to cellular dysfunction and toxicity.

For instance, studies on other α-chloroacetamide derivatives have shown that they can induce

DNA damage and exhibit synthetic lethality in cells with deficient DNA repair pathways, such as

those lacking PARP1. This suggests a potential genotoxic mechanism.
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A potential mechanism of toxicity for 2-Chloro-N,N-dipropylacetamide.

Experimental Protocols (General)
While specific experimental protocols for the determination of the toxicological profile of 2-
Chloro-N,N-dipropylacetamide are not available, this section outlines the general

methodologies for the key hazards identified.

Acute Oral Toxicity (General Protocol - OECD 423)
Animal Model: Typically, young adult female rats are used.

Dosage: A single dose of the substance is administered by gavage. The starting dose is

selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Endpoint: The LD50 is estimated based on the number of mortalities at a given dose level,

which then determines the GHS category.

Skin Irritation (General Protocol - OECD 404)
Animal Model: Albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin on the

back of the animal.
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Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored, and the average scores are used to

classify the substance's irritation potential.

Serious Eye Damage/Irritation (General Protocol - OECD
405)

Animal Model: Albino rabbits are typically used.

Application: A small amount of the test substance is instilled into the conjunctival sac of one

eye of the animal.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at specified intervals.

Scoring: The severity of the eye lesions is scored. The persistence of the effects determines

whether the substance is classified as causing serious eye damage or eye irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification Workflow

Data Analysis & Classification

Safety Data Sheet Generation

Test Substance:
2-Chloro-N,N-dipropylacetamide

Acute Oral
Toxicity Study

Skin Irritation
Study

Eye Irritation
Study

Respiratory Irritation
Assessment

Collect & Analyze
Endpoint Data

(e.g., LD50, irritation scores)

GHSClassification

Generate SDS with
Hazard & Precautionary

Statements

Click to download full resolution via product page

A generalized workflow for hazard identification and classification.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Ingestion

Call a POISON CENTER or doctor/physician

immediately. Rinse mouth. Do NOT induce

vomiting.

Skin Contact

Remove contaminated clothing immediately.

Wash skin with plenty of soap and water. Seek

medical attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[2]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.

Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with

skin, eyes, and clothing. Avoid breathing vapors or mist. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents. Store in a locked cabinet

or other secure area.

Environmental Hazards
There is no specific data available regarding the environmental fate and ecotoxicity of 2-
Chloro-N,N-dipropylacetamide. However, given its chemical nature, uncontrolled release into
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the environment should be avoided. All disposal must be in accordance with local, state, and

federal regulations.

Conclusion
2-Chloro-N,N-dipropylacetamide is a hazardous chemical that requires careful handling. The

primary risks are associated with oral toxicity, skin irritation, serious eye damage, and

respiratory irritation. While detailed experimental data for this specific compound is limited, the

available information from SDS and data on analogous compounds provide a strong basis for

implementing robust safety protocols. All personnel handling this substance must be thoroughly

trained on its hazards and the necessary safety precautions. Further research into the specific

toxicological and environmental profile of 2-Chloro-N,N-dipropylacetamide is warranted to fill

the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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